2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxo-4-propylpyrimidin-1(6H)-yl)-N-phenethylacetamide

• IUPAC Name: 2-[2-(3,5-dimethylpyrazol-1-yl)-6-oxo-4-propylpyrimidin-1-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C22H27N5O2/c1-4-8-19-14-21(29)26(22(24-19)27-17(3)13-16(2)25-27)15-20(28)23-12-11-18-9-6-5-7-10-18/h5-7,9-10,13-14H,4,8,11-12,15H2,1-3H3,(H,23,28)
• InChI Key: WWBOFJPAWPHONY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N(C(=N1)N2C(=CC(=N2)C)C)CC(=O)NCCC3=CC=CC=C3
• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.5 g/mol

Description

The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of applications in medicinal chemistry due to their pharmacological properties.

Molecular Structure Analysis

The compound has a pyrazole ring attached to a pyrimidine ring, both of which are nitrogen-containing heterocycles. These rings are known to participate in various chemical reactions and have significant roles in medicinal chemistry.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing pyrazole and pyrimidine rings are known to undergo a variety of chemical reactions, including substitutions and additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and substituents. Generally, pyrazole and pyrimidine derivatives are stable compounds and their properties can be modified by changing the substituents on the rings.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Pyrazole and pyrimidine derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, antipyretic, antimicrobial, and anticancer activities.